Cas no 2168901-17-3 (4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 2168901-17-3
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 6107937
• PubChem ID: 165518376
• Update Time: 2024-01-01

4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazole-5-carbaldehyde
• 2168901-17-3
• EN300-1277870

• Inchi： 1S/C6H8BrN3O2/c1-12-3-2-10-5(4-11)6(7)8-9-10/h4H,2-3H2,1H3
• InChI Key： DAAJMDWIJWWODL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(CCOC)N=N1

Computed Properties

• Exact Mass: 232.97999g/mol
• Monoisotopic Mass: 232.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57Ų